Cas no 1805194-90-4 (Methyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate)

• Product Name: Methyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate
• CAS No: 1805194-90-4
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 4884449
• Update Time: 2025-07-23

Methyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate

• Inchi： 1S/C10H10F3NO2/c1-5-4-14-9(10(12)13)8(11)6(5)3-7(15)16-2/h4,10H,3H2,1-2H3
• InChI Key： ITUYRXKLNGEPGI-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(C)C=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate

Methyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate (CAS No. 1805194-90-4): A Comprehensive Overview

Methyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate (CAS No. 1805194-90-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural features, holds promise for various applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate consists of a pyridine core substituted with a difluoromethyl group, a fluoro group, and a methyl group at the 3rd and 5th positions, respectively. The presence of these fluorinated substituents enhances the compound's metabolic stability and bioavailability, making it an attractive candidate for further investigation.

In recent years, there has been a growing interest in the development of fluorinated pyridines due to their diverse pharmacological properties. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of fluorine atoms into the pyridine ring can significantly alter the electronic properties and binding affinity of the molecule, leading to improved pharmacokinetic profiles.

One of the most compelling aspects of Methyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate is its potential as a building block for more complex drug molecules. Researchers have leveraged its structural framework to design and synthesize novel compounds with enhanced therapeutic efficacy. For instance, studies have demonstrated its utility in generating derivatives with potent activity against various disease targets.

The synthesis of Methyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Recent research has highlighted the role of fluorinated pyridines in modulating enzyme activity and receptor binding. For example, studies have shown that compounds containing difluoromethyl groups can exhibit improved binding affinity to target proteins compared to their non-fluorinated counterparts. This enhanced binding affinity translates to more effective drug interactions and improved therapeutic outcomes.

The pharmacological profile of Methyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate has been extensively evaluated in preclinical studies. These studies have revealed promising results in terms of efficacy and safety profiles. The compound has demonstrated the ability to inhibit key enzymes involved in disease pathways, suggesting its potential as a lead compound for further drug development.

In addition to its therapeutic potential, Methyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate has also been explored for its role in chemical biology research. Its unique structural features make it an ideal candidate for studying enzyme mechanisms and interactions. By employing spectroscopic techniques and computational methods, researchers can gain insights into how this compound interacts with biological targets at the molecular level.

The future prospects for Methyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate are vast and exciting. As our understanding of fluorinated compounds continues to grow, so does the potential for discovering new therapeutic agents based on this scaffold. Ongoing research efforts are focused on optimizing synthetic routes, exploring new biological applications, and translating preclinical findings into clinical trials.

In conclusion, Methyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate (CAS No. 1805194-90-4) is a remarkable compound with significant implications for pharmaceutical chemistry and drug discovery. Its unique structural features, combined with its promising pharmacological properties, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and insights into its mechanisms of action, this compound is poised to play a crucial role in shaping the future of medicine.